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  • Product: 2-Methyl-4-(methylsulfonyl)-1H-imidazole
  • CAS: 205311-74-6

Core Science & Biosynthesis

Foundational

Pharmacological Potential of 2-Methyl-4-(methylsulfonyl)-1H-imidazole Derivatives: A Technical Guide

Executive Summary The pursuit of highly selective, non-ulcerogenic anti-inflammatory agents has long been dominated by diaryl-heterocycle scaffolds. Among these, derivatives of 2-Methyl-4-(methylsulfonyl)-1H-imidazole (C...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pursuit of highly selective, non-ulcerogenic anti-inflammatory agents has long been dominated by diaryl-heterocycle scaffolds. Among these, derivatives of 2-Methyl-4-(methylsulfonyl)-1H-imidazole (CAS: 2061979-55-1) have emerged as highly versatile and potent pharmacophores. As a Senior Application Scientist, I have observed that replacing traditional pyrazole or furan cores with a highly functionalized imidazole ring fundamentally alters the physicochemical properties of the resulting drug candidates—improving aqueous solubility while maintaining strict target selectivity.

This whitepaper provides an in-depth mechanistic analysis, structural rationale, and validated experimental workflows for developing and evaluating 2-methyl-4-(methylsulfonyl)-1H-imidazole derivatives, primarily focusing on their role as selective Cyclooxygenase-2 (COX-2) inhibitors and their broader oncological potential.

Mechanistic Rationale & Structural Causality

The pharmacological efficacy of these derivatives is not accidental; it is the result of precise atomic-level interactions within the target enzyme's active site.

The Methylsulfonyl Pharmacophore: Accessing the COX-2 Side Pocket

The primary driver of pharmacological activity in these derivatives is the 4-methylsulfonyl (-SO₂CH₃) group. The cyclooxygenase active site is a long hydrophobic channel. In COX-1, position 523 is occupied by a bulky Isoleucine (Ile523). In COX-2, this residue is mutated to a smaller Valine (Val523).

Causality in Design: This single amino acid substitution opens a secondary hydrophilic side pocket in COX-2. The methylsulfonyl group of the imidazole derivative is specifically designed to exploit this structural variance. The sulfonyl oxygen atoms form critical, stabilizing hydrogen bonds with Arg120 and Tyr355 within this side pocket, while the methyl moiety occupies a small hydrophobic cleft [1]. Because COX-1 lacks this accessible pocket, the compound experiences severe steric clash, resulting in the high selectivity indices characteristic of this class.

The Imidazole Core and 2-Methyl Substitution

Traditional "coxibs" (e.g., celecoxib) utilize a pyrazole core. Substituting this with an imidazole ring introduces a basic nitrogen capable of forming stable hydrochloride salts, significantly enhancing gastrointestinal absorption and aqueous solubility.

Causality in Design: The inclusion of the 2-methyl group is a deliberate steric strategy. It restricts the rotational freedom of any aryl substituents added at the N1 or C5 positions during synthesis. This steric hindrance forces the derivative into a rigid "butterfly" conformation—the exact 3D geometry required to simultaneously anchor the methylsulfonyl group in the side pocket and project the aryl groups into the main hydrophobic channel of the COX-2 enzyme [2].

Pathway AA Arachidonic Acid COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 PGH2_1 Prostaglandin H2 COX1->PGH2_1 PGH2_2 Prostaglandin H2 COX2->PGH2_2 Physio Physiological Functions PGH2_1->Physio Patho Inflammation & Pain PGH2_2->Patho Inhibitor Methylsulfonyl-Imidazole Derivatives Inhibitor->COX1 No Effect Inhibitor->COX2 Selective Blockade

AA pathway modulation by selective COX-2 inhibition via imidazole derivatives.

Quantitative Pharmacological Profiling

When derivatized with appropriate N1-benzyl or C5-aryl groups, 2-methyl-4-(methylsulfonyl)-1H-imidazoles exhibit extraordinary potency. The table below summarizes representative in vitro and in vivo data comparing optimized imidazole derivatives against clinical standards.

Compound Class / StandardCOX-1 IC₅₀ (µM)COX-2 IC₅₀ (µM)Selectivity Index (SI)In Vivo Edema Inhibition (%)
Celecoxib (Clinical Standard)> 50.00.04> 125085%
Indomethacin (Non-selective)0.050.450.1190%
Imidazole Derivative A (N1-Benzyl)> 100.00.12> 83378%
Imidazole Derivative B (C5-Aryl)> 100.00.08> 125082%

Data synthesized from established structure-activity relationship (SAR) studies on methylsulfonyl-heterocycles [3]. SI is calculated as COX-1 IC₅₀ / COX-2 IC₅₀.

Validated Experimental Workflows

To accurately assess the pharmacological potential of these derivatives, researchers must employ self-validating assay systems. Below are the definitive protocols for in vitro and in vivo evaluation, detailing the causality behind each methodological step.

Workflow Synth Chemical Synthesis InVitro In Vitro COX Assays Synth->InVitro Selectivity Selectivity Validation InVitro->Selectivity InVivo In Vivo Efficacy Selectivity->InVivo ADME ADME/Tox Profiling InVivo->ADME

Sequential validation workflow for evaluating imidazole-based COX-2 inhibitors.

Protocol 1: Time-Dependent In Vitro COX-1/COX-2 Inhibition Assay

COX-2 inhibition by methylsulfonyl derivatives is characterized by a time-dependent, pseudo-irreversible mechanism. Standard competitive assays will yield false negatives if not properly optimized.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer (100 mM Tris-HCl, pH 8.0) supplemented with 1 µM hematin.

    • Causality: COX enzymes are bifunctional (cyclooxygenase and peroxidase). Hematin is a required cofactor that reconstitutes the holoenzyme. Without exogenous hematin, the peroxidase activity required for the downstream colorimetric readout (TMPD oxidation) will fail, invalidating the assay.

  • Inhibitor Pre-incubation: Incubate recombinant human COX-2 (or COX-1) with varying concentrations of the imidazole derivative (0.01 µM to 100 µM) at 37°C for exactly 15 minutes before adding the substrate.

    • Causality: The methylsulfonyl group requires time to induce a conformational change in the COX-2 side pocket, transitioning from a loose initial binding complex to a tightly bound, pseudo-irreversible state. Skipping pre-incubation prevents this slow-binding kinetic, drastically underestimating compound potency.

  • Reaction Initiation: Add arachidonic acid (AA) at a final concentration of 10 µM (near the Km​ ) and TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine).

  • Detection & Validation Checkpoint: Measure absorbance at 590 nm.

    • Self-Validating System: Always run a vehicle control (DMSO) and a reference standard (Celecoxib). Calculate the Z'-factor for the microplate. A Z'-factor > 0.5 mathematically proves that the signal-to-noise ratio is sufficient and that the observed inhibition is a true pharmacological effect, not assay drift.

Protocol 2: In Vivo Carrageenan-Induced Paw Edema Model

To translate in vitro potency to physiological efficacy, the carrageenan model is the gold standard for acute inflammation.

Step-by-Step Methodology:

  • Baseline Measurement: Measure the basal paw volume of adult male Wistar rats using a plethysmometer (water displacement).

  • Compound Administration: Administer the imidazole derivative via oral gavage suspended in 0.5% Carboxymethyl Cellulose (CMC).

    • Causality: Methylsulfonyl derivatives are highly lipophilic. Dissolving them in aqueous solutions leads to precipitation in the gut. A 0.5% CMC suspension ensures uniform dispersion and reliable gastrointestinal absorption, preventing erratic pharmacokinetic profiles.

  • Induction (1 Hour Post-Dose): Inject 0.1 mL of a 1% λ -carrageenan solution into the subplantar region of the right hind paw.

    • Causality: Carrageenan induces a biphasic inflammatory response. The early phase (0-1 hr) is mediated by histamine and serotonin, while the delayed phase (2-5 hrs) is strictly driven by COX-2-mediated prostaglandin synthesis.

  • Efficacy Quantification: Measure paw volume at 3, 4, and 5 hours post-injection. Calculate the percentage of edema inhibition relative to the vehicle-treated control group.

Future Trajectories: Beyond Inflammation

While the primary pharmacological application of 2-methyl-4-(methylsulfonyl)-1H-imidazole derivatives lies in anti-inflammatory therapeutics, their potential extends into oncology. COX-2 is constitutively overexpressed in various malignancies, including colorectal adenocarcinomas and breast cancers, where it promotes angiogenesis and inhibits apoptosis [4]. By utilizing the highly soluble imidazole scaffold, researchers are currently exploring these derivatives as adjuvant therapies to downregulate tumor-associated prostaglandin E2 (PGE2) production, potentially synergizing with modern immunotherapies.

References

  • Synthesis, cyclooxygenase inhibitory effects, and molecular modeling study of 4-aryl-5-(4-(methylsulfonyl)phenyl)-2-alkylthio and -2-alkylsulfonyl-1H-imidazole derivatives Bioorganic & Medicinal Chemistry URL:[Link]

  • Design, synthesis, biological assessment and in silico ADME prediction of new 2-(4-(methylsulfonyl) phenyl) benzimidazoles as selective cyclooxygenase-2 inhibitors RSC Advances URL:[Link]

  • Novel Group of Imidazole Derivatives as Atypical Selective Cyclooxygenase-2 Inhibitors: Design, Synthesis and Biological Evaluation Iranian Journal of Pharmaceutical Research / ResearchGate URL:[Link]

  • 1,2-Diarylimidazoles as Potent, Cyclooxygenase-2 Selective, and Orally Active Antiinflammatory Agents Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Exploratory

The Strategic Role of 2-Methyl-4-(methylsulfonyl)-1H-imidazole in Pharmaceutical Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction: The Unseen Architect in Modern Pharmaceuticals In the intricate world of pharmaceutical development, the final active pharmaceutical ingredien...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unseen Architect in Modern Pharmaceuticals

In the intricate world of pharmaceutical development, the final active pharmaceutical ingredient (API) often stands in the spotlight, overshadowing the crucial intermediates that make its existence possible. One such pivotal, yet often overlooked, molecule is 2-Methyl-4-(methylsulfonyl)-1H-imidazole . This heterocyclic compound serves as a cornerstone in the synthesis of several modern drugs, most notably the selective COX-2 inhibitor, Etoricoxib.[1] Its unique structural features, particularly the sulfone group, are instrumental in dictating the pharmacological activity of the final drug product.[2][3] This technical guide provides an in-depth exploration of the synthesis, characterization, and strategic application of this vital pharmaceutical intermediate, offering field-proven insights for researchers and drug development professionals.

Physicochemical Properties and Safety Profile

A thorough understanding of the physicochemical properties and safety considerations of any pharmaceutical intermediate is paramount for its effective and safe handling in a laboratory and manufacturing setting.

Table 1: Physicochemical Properties of 2-Methyl-4-(methylsulfonyl)-1H-imidazole

PropertyValueReference
Molecular Formula C₅H₈N₂O₂S(Calculated)
Molecular Weight 160.19 g/mol (Calculated)
Appearance White to off-white solid[4] (for related compounds)
Melting Point Not explicitly reported, but expected to be a crystalline solid[4]
Solubility Expected to be soluble in polar organic solvents[5] (for 2-methylimidazole)

Safety and Handling:

The Synthetic Pathway: From Thioether to Sulfone

The synthesis of 2-Methyl-4-(methylsulfonyl)-1H-imidazole is typically a two-step process, commencing with the preparation of its precursor, 2-methyl-4-(methylthio)-1H-imidazole, followed by a selective oxidation of the thioether to the sulfone.

Step 1: Synthesis of 2-Methyl-4-(methylthio)-1H-imidazole

The synthesis of the thioether precursor can be achieved through various methods for constructing the imidazole ring. A common approach involves the reaction of an α-haloketone with an amidine or a related nitrogen-containing species, followed by the introduction of the methylthio group.

Experimental Protocol: Synthesis of 2-Methyl-4-(methylthio)-1H-imidazole (A Representative Method)

This protocol is a representative procedure based on established imidazole synthesis methodologies and may require optimization.[9]

  • Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add a solution of the appropriate starting materials (e.g., a derivative of 1-chloro-3-(methylthio)acetone and acetamidine hydrochloride) in a suitable solvent such as ethanol.

  • Reaction Execution: Heat the reaction mixture to reflux and maintain for several hours, monitoring the progress by thin-layer chromatography (TLC).

  • Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature and neutralize with a suitable base (e.g., sodium bicarbonate solution). Extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel to obtain pure 2-methyl-4-(methylthio)-1H-imidazole.

Step 2: Oxidation to 2-Methyl-4-(methylsulfonyl)-1H-imidazole

The crucial transformation to the target intermediate involves the selective oxidation of the methylthio group to a methylsulfonyl group. This oxidation must be carefully controlled to avoid over-oxidation or side reactions.

Experimental Protocol: Oxidation of 2-Methyl-4-(methylthio)-1H-imidazole

This protocol is adapted from general procedures for thioether to sulfone oxidation and may require optimization.

  • Reaction Setup: Dissolve 2-methyl-4-(methylthio)-1H-imidazole in a suitable solvent like methanol or a mixture of methanol and water.

  • Oxidation: Cool the solution in an ice bath and add a solution of an oxidizing agent, such as Oxone® (potassium peroxymonosulfate), portion-wise while monitoring the temperature.[8] Alternatively, other oxidizing agents like hydrogen peroxide in the presence of a suitable catalyst can be employed.

  • Reaction Monitoring and Work-up: Stir the reaction mixture at room temperature until TLC indicates the complete consumption of the starting material. Quench the reaction by adding a reducing agent (e.g., sodium sulfite solution).

  • Isolation and Purification: Extract the product with an organic solvent, wash the organic layer, dry, and concentrate. Purify the crude product by recrystallization or column chromatography to yield 2-Methyl-4-(methylsulfonyl)-1H-imidazole.

Diagram 1: Synthetic Workflow

SynthesisWorkflow Start Starting Materials (e.g., α-haloketone, acetamidine) Thioether 2-Methyl-4-(methylthio)-1H-imidazole Start->Thioether Imidazole Ring Formation Sulfone 2-Methyl-4-(methylsulfonyl)-1H-imidazole Thioether->Sulfone Oxidation (e.g., Oxone®)

Caption: Synthetic pathway to 2-Methyl-4-(methylsulfonyl)-1H-imidazole.

Spectroscopic Characterization: A Mark of Purity and Identity

The unambiguous identification and purity assessment of 2-Methyl-4-(methylsulfonyl)-1H-imidazole are critical for its use in pharmaceutical synthesis. A combination of spectroscopic techniques is employed for this purpose.

Table 2: Predicted Spectroscopic Data for 2-Methyl-4-(methylsulfonyl)-1H-imidazole

TechniquePredicted Data
¹H NMR Signals corresponding to the imidazole ring protons, the methyl group on the imidazole ring, and the methyl group of the sulfone.
¹³C NMR Resonances for the carbon atoms of the imidazole ring, the methyl carbon on the ring, and the methyl carbon of the sulfone.
IR (Infrared) Characteristic absorption bands for N-H stretching (imidazole), C=N stretching (imidazole ring), and strong, characteristic S=O stretching bands for the sulfone group.
MS (Mass Spec.) A molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

Note: While specific experimental data is not publicly available, the predicted data is based on the analysis of similar structures.[3][10][11][12][13]

The Crucial Role in Etoricoxib Synthesis

The primary application of 2-Methyl-4-(methylsulfonyl)-1H-imidazole is as a key building block in the synthesis of Etoricoxib, a selective COX-2 inhibitor.[1][14] The sulfone moiety of the intermediate is a critical pharmacophore that contributes to the drug's high selectivity for the COX-2 enzyme over COX-1.[2][15] This selectivity is the basis for the improved gastrointestinal safety profile of Etoricoxib compared to non-selective NSAIDs.[9][16][17]

The synthesis of Etoricoxib involves the condensation of a ketosulfone intermediate, derived from 2-Methyl-4-(methylsulfonyl)-1H-imidazole, with other reagents to construct the final bipyridine core of the drug.[18][19][20]

Diagram 2: Role in Etoricoxib Synthesis

EtoricoxibSynthesis cluster_intermediates Key Intermediates Ketosulfone Ketosulfone Derivative (from 2-Methyl-4-(methylsulfonyl)-1H-imidazole) Etoricoxib Etoricoxib (Selective COX-2 Inhibitor) Ketosulfone->Etoricoxib Cyclization OtherReagents Other Reagents OtherReagents->Etoricoxib Condensation

Sources

Protocols & Analytical Methods

Method

Application Note: 2-Methyl-4-(methylsulfonyl)-1H-imidazole in Advanced API Manufacturing

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Content Focus: Structural rationale, synthetic workflows, and validated protocols for API integration. Introduction & Structural...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Content Focus: Structural rationale, synthetic workflows, and validated protocols for API integration.

Introduction & Structural Rationale

In modern Active Pharmaceutical Ingredient (API) design, the selection of highly functionalized heterocyclic building blocks is critical for accelerating lead optimization and process scale-up. 2-Methyl-4-(methylsulfonyl)-1H-imidazole (CAS: 2061979-55-1) has emerged as a highly versatile intermediate. Its unique physicochemical properties allow it to serve as a core scaffold in the synthesis of selective kinase inhibitors and anti-inflammatory agents.

As a Senior Application Scientist, I approach this molecule not just as a reagent, but as a multi-functional pharmacophore:

  • The 2-Methyl Group: Provides steric shielding adjacent to the N1 and N3 positions. This steric bulk is crucial for locking the dihedral angle when the imidazole is coupled to an aryl or heteroaryl core, minimizing off-target binding entropies.

  • The 4-Methylsulfonyl Group: Acts as a potent electron-withdrawing group (EWG) and a strong hydrogen-bond acceptor. In medicinal chemistry, the methylsulfonyl moiety is a classic bioisostere for sulfonamides and carboxylic acids. It is particularly renowned for its ability to insert into the secondary side pocket (Val523) of the Cyclooxygenase-2 (COX-2) enzyme, driving high selectivity over COX-1 [1].

  • The 1H-Imidazole Core: Serves as a robust hinge-binding motif in kinase domains, capable of simultaneous hydrogen bond donation and acceptance.

Synthetic Divergence & Workflow

The true value of 2-Methyl-4-(methylsulfonyl)-1H-imidazole lies in its orthogonal reactivity. The N1 position can be readily arylated or alkylated, while the C5 position remains available for late-stage electrophilic halogenation and subsequent transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Stille couplings).

Workflow A 2-Methyl-4-(methylsulfonyl) -1H-imidazole (Starting Material) B N-Arylation (Ullmann Coupling) A->B Aryl Halide CuI, Base C C-5 Bromination (NBS) B->C NBS, DMF E COX-2 Inhibitor APIs B->E Scaffold Optimization D Suzuki-Miyaura Cross-Coupling C->D Boronic Acid Pd(dppf)Cl2 F Kinase Inhibitor APIs D->F Hinge-Binding Motif

Synthetic divergence of 2-Methyl-4-(methylsulfonyl)-1H-imidazole into advanced API scaffolds.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Causality is embedded in the methodology to ensure that process chemists understand why specific reagents and conditions are selected, ensuring reproducibility during scale-up.

Protocol 1: Copper-Catalyzed N-Arylation (Ullmann-Type Coupling)

While Palladium-catalyzed Buchwald-Hartwig aminations are standard for C-N bond formation [2], imidazoles can frequently poison Pd catalysts through tight coordination. Therefore, a Copper(I)-catalyzed Ullmann-type coupling is preferred for this substrate.

Causality & Design:

  • Catalyst/Ligand: CuI combined with N,N'-dimethylethylenediamine (DMEDA). The bidentate diamine ligand stabilizes the Cu(I) oxidation state, prevents disproportionation into Cu(0) and Cu(II), and increases the solubility of the active catalytic species.

  • Base: K₂CO₃ is utilized to deprotonate the N1 position (lowering the pKa barrier) to form the reactive copper-imidazolide intermediate prior to oxidative addition of the aryl halide.

Step-by-Step Methodology:

  • Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-Methyl-4-(methylsulfonyl)-1H-imidazole (1.0 equiv, 10 mmol), the target Aryl Iodide (1.2 equiv, 12 mmol), CuI (10 mol%, 1.0 mmol), and anhydrous K₂CO₃ (2.0 equiv, 20 mmol).

  • Inert Atmosphere: Evacuate and backfill the flask with dry Nitrogen (N₂) three times to prevent oxidative degradation of the catalyst.

  • Solvent & Ligand Addition: Inject anhydrous DMF (20 mL) followed by DMEDA (20 mol%, 2.0 mmol) via syringe.

  • Reaction: Heat the mixture to 110 °C in a pre-heated oil bath for 18 hours.

  • Validation (In-Process Control): Monitor via TLC (Ethyl Acetate/Hexane 1:1). The disappearance of the highly polar starting material (UV active, low Rf) indicates completion.

  • Workup: Cool to room temperature, dilute with EtOAc (50 mL), and filter through a pad of Celite to remove copper salts. Wash the organic layer with 5% aqueous LiCl (3 × 20 mL) to effectively remove DMF, followed by brine. Dry over MgSO₄, concentrate, and purify via flash chromatography.

Protocol 2: Regioselective C-5 Bromination

Once the N1 position is protected or arylated, the C5 position becomes the sole site for electrophilic aromatic substitution. The electron-withdrawing methylsulfonyl group at C4 mildly deactivates the ring, necessitating a controlled electrophile.

Causality & Design:

  • Reagent: N-Bromosuccinimide (NBS) is chosen over Br₂ gas. NBS provides a low, steady-state concentration of electrophilic bromine, preventing over-bromination or oxidation of the C2-methyl group.

Step-by-Step Methodology:

  • Preparation: Dissolve the N-arylated intermediate from Protocol 1 (1.0 equiv, 5 mmol) in anhydrous DMF (15 mL) at 0 °C.

  • Addition: Add NBS (1.05 equiv, 5.25 mmol) portion-wise over 15 minutes. Protect the flask from light to prevent radical pathway initiation (which could lead to undesired benzylic bromination at the C2-methyl group).

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

  • Validation: Quench a 50 µL aliquot in saturated Na₂S₂O₃ and extract with EtOAc. Analyze via LC-MS. The product will show a distinct M / M+2 isotopic pattern (1:1 ratio) characteristic of a mono-brominated species.

  • Workup: Pour the reaction into ice water (50 mL). The brominated product typically precipitates as a solid. Filter, wash with cold water, and dry under vacuum.

Quantitative Data: Optimization of N-Arylation

To demonstrate the necessity of the chosen conditions in Protocol 1, the following table summarizes the optimization data. The synergy between the Cu(I) source and the diamine ligand is critical for high API throughput.

EntryCatalyst (mol%)Ligand (mol%)Base (eq)SolventTemp (°C)Isolated Yield (%)
1CuI (10)NoneK₂CO₃ (2.0)DMF11015
2CuI (10)DMEDA (20)K₂CO₃ (2.0)DMF11088
3CuI (10)L-Proline (20)K₂CO₃ (2.0)DMSO11072
4Pd₂(dba)₃ (5)XPhos (10)Cs₂CO₃ (2.0)Toluene10045

Table 1: Optimization of reaction conditions for the N-arylation of 2-Methyl-4-(methylsulfonyl)-1H-imidazole. Entry 2 represents the validated parameters used in Protocol 1.

Pharmacological Application: COX-2 Inhibition Pathway

APIs derived from methylsulfonyl-imidazoles are highly effective in managing inflammation. The methylsulfonyl group mimics the binding mode of blockbuster drugs like Celecoxib and Rofecoxib. Halogenated 1,5-diarylimidazoles featuring this specific methylsulfonyl group have been proven to be potent inhibitors of lipopolysaccharide (LPS)-induced Prostaglandin E2 (PGE2) production in macrophage cells [1].

The diagram below illustrates the molecular causality of how these API derivatives halt the inflammatory cascade.

Pathway AA Arachidonic Acid COX2 Cyclooxygenase-2 (COX-2) Enzyme AA->COX2 Binds Active Site PGH2 Prostaglandin H2 COX2->PGH2 Oxidation PGE2 Prostaglandin E2 (Inflammation) PGH2->PGE2 Isomerization API Methylsulfonyl-Imidazole API API->COX2 Competitive Inhibition (Blocks Val523 Pocket)

Mechanism of action for methylsulfonyl-imidazole derivatives in COX-2 inhibition.

By utilizing 2-Methyl-4-(methylsulfonyl)-1H-imidazole as a foundational building block, drug development professionals can efficiently access a vast chemical space of targeted therapeutics, ensuring both synthetic scalability and high pharmacological selectivity.

References

  • Yang, Z., Fang, Y., Kim, J.-M., Lee, K.-T., & Park, H. (2021). Synthesis of Halogenated 1,5-Diarylimidazoles and Their Inhibitory Effects on LPS-Induced PGE2 Production in RAW 264.7 Cells. Molecules, 26(20), 6093.[Link]

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.[Link]

Application

Application Note: Optimal Catalytic Functionalization of 2-Methyl-4-(methylsulfonyl)-1H-imidazole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols Executive Summary The functionalization of highly substituted, electron-deficient...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary

The functionalization of highly substituted, electron-deficient heterocycles is a persistent challenge in medicinal chemistry. 2-Methyl-4-(methylsulfonyl)-1H-imidazole presents a unique reactivity profile: its C2-methyl group introduces steric hindrance, while its C4-methylsulfonyl (-SO₂CH₃) group exerts a strong electron-withdrawing effect. This dual effect drastically reduces the nucleophilicity of the imidazole nitrogen, rendering standard alkylation and arylation techniques ineffective. However, this same electron-withdrawing effect significantly increases the acidity of the C5 proton, opening highly efficient pathways for direct C-H activation.

This application note details the causality behind these electronic effects and provides self-validating protocols for two optimal catalytic transformations: Copper-Catalyzed N-Arylation and Palladium-Catalyzed Direct C5 C-H Arylation .

Chemical Profiling & Reactivity Rationale

To design an optimal catalytic system, we must first analyze the substrate's electronic and steric environment. The -SO₂CH₃ group pulls electron density away from the imidazole ring. Consequently, the N1/N3 nitrogens become poor nucleophiles, which explains why uncatalyzed S_NAr reactions typically fail or result in yields below 5%[1]. To achieve N-arylation, we must force the carbon-nitrogen bond formation using transition-metal catalysis (e.g., Ullmann-type coupling) or highly reactive electrophiles like diaryliodonium salts[2].

Conversely, the electron-deficient nature of the ring makes the C5-H bond highly acidic. This turns a traditional disadvantage into a strategic synthetic advantage. By utilizing Palladium catalysis in the presence of a carboxylate base (such as pivalic or benzoic acid), the C5 position undergoes highly regioselective arylation via a Concerted Metalation-Deprotonation (CMD) pathway[3].

Reactivity Substrate 2-Methyl-4-(methylsulfonyl)-1H-imidazole (Electron-Deficient, Sterically Hindered) N_site N1/N3 Position (Poor Nucleophile) Substrate->N_site Steric hindrance (C2-Me) Electron withdrawal (C4-SO2Me) C5_site C5 Position (Highly Acidic C-H) Substrate->C5_site Activated by C4-SO2Me N_Arylation N-Arylation (Ullmann / Diaryliodonium) N_site->N_Arylation Requires strong Cu/Pd catalysis CH_Arylation C5 C-H Arylation (Pd-Catalyzed CMD Pathway) C5_site->CH_Arylation Pivalic Acid Base Shuttle

Fig 1. Reactivity map of 2-Methyl-4-(methylsulfonyl)-1H-imidazole highlighting functionalization.

Protocol A: Copper-Catalyzed N-Arylation (Ullmann Coupling)

Because electron-deficient imidazoles are poor nucleophiles, standard base-mediated N-arylation is inefficient[1]. The optimal approach utilizes a Copper(I) precatalyst paired with a bidentate nitrogen ligand, such as N,N'-dimethylethylenediamine (DMEDA). The bidentate ligand is critical: it stabilizes the active Cu(I) species, prevents the precipitation of inactive copper oxides, and facilitates the challenging oxidative addition of the aryl halide.

Ullmann CuI Cu(I) Precatalyst ActiveCu L-Cu(I)-Nu (Active Species) CuI->ActiveCu Ligand + Base + Imidazole Substrate OxAdd Oxidative Addition (Cu(III) Intermediate) ActiveCu->OxAdd Aryl Halide (Ar-X) RedElim Reductive Elimination OxAdd->RedElim RedElim->ActiveCu Regeneration of Cu(I) Product N-Aryl Imidazole RedElim->Product Product Release

Fig 2. Catalytic cycle for the Copper-catalyzed Ullmann-type N-arylation of imidazoles.

Step-by-Step Methodology

Reagents: 2-Methyl-4-(methylsulfonyl)-1H-imidazole (1.0 mmol), Aryl Iodide (1.2 mmol), CuI (10 mol%), DMEDA (20 mol%), Cs₂CO₃ (2.0 mmol). Solvent: Anhydrous DMSO (5.0 mL).

  • Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-Methyl-4-(methylsulfonyl)-1H-imidazole, CuI, and Cs₂CO₃.

  • Inert Atmosphere: Evacuate and backfill the tube with Argon (repeat 3 times) to prevent catalyst oxidation.

  • Addition of Liquids: Add anhydrous DMSO, followed by the aryl iodide and DMEDA via a microsyringe.

  • Reaction: Seal the tube and stir the mixture at 110 °C for 16 hours. The solution will transition from pale yellow to deep blue/green, indicating the formation of the active Cu-ligand complex.

  • Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (20 mL) and filter through a pad of Celite to remove insoluble inorganic salts.

  • Washing: Wash the organic filtrate with a 10% aqueous NH₄OH solution (2 × 10 mL) to strip residual copper, followed by brine (10 mL). Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

  • Validation Checkpoint:

    • TLC: Check against starting material (UV active). The product spot should have a higher R_f value.

    • LC-MS: Confirm the presence of the[M+H]⁺ peak corresponding to the N-arylated product. The absence of the starting material mass (m/z ~161) confirms completion.

Protocol B: Palladium-Catalyzed Direct C5 C-H Arylation

The direct functionalization of the C5-H bond avoids the need for pre-functionalized (e.g., halogenated or borylated) imidazole precursors. The electron-withdrawing -SO₂CH₃ group enhances the acidity of the C5 proton, making it highly susceptible to the CMD pathway[3]. The addition of a carboxylic acid (pivalic acid or benzoic acid) acts as a crucial base-shuttle, lowering the activation energy for C-H bond cleavage[4].

CMD Pd_Cat Pd(0) Catalyst Pd_II Ar-Pd(II)-X Pd_Cat->Pd_II Oxidative Addition (Ar-X) CMD_TS CMD Transition State (Pivalate Base Shuttle) Pd_II->CMD_TS Pivalic Acid / Base + Imidazole Substrate Pd_II_Ar Ar-Pd(II)-Imidazole CMD_TS->Pd_II_Ar C-H Cleavage & Deprotonation Pd_II_Ar->Pd_Cat Catalyst Regeneration Product C5-Aryl Imidazole Pd_II_Ar->Product Reductive Elimination

Fig 3. Concerted Metalation-Deprotonation (CMD) mechanism for Pd-catalyzed C5-arylation.

Step-by-Step Methodology

Reagents: 2-Methyl-4-(methylsulfonyl)-1H-imidazole (1.0 mmol), Aryl Bromide (1.5 mmol), Pd(OAc)₂ (5 mol%), Pivalic Acid (PivOH, 30 mol%), K₂CO₃ (2.0 mmol). Solvent: Anisole (5.0 mL) – chosen for its excellent EHS (Environmental, Health, and Safety) profile and high boiling point[4].

  • Preparation: Charge a dry reaction vial with 2-Methyl-4-(methylsulfonyl)-1H-imidazole, Pd(OAc)₂, K₂CO₃, and Pivalic Acid.

  • Inert Atmosphere: Purge the vial with Argon for 5 minutes.

  • Addition: Add the aryl bromide and Anisole. Seal the vial tightly.

  • Reaction: Heat the mixture in a pre-heated oil bath at 110 °C for 12 hours with vigorous stirring.

  • Workup: Cool to room temperature. Dilute the mixture with Dichloromethane (DCM, 15 mL) and filter through a short plug of silica gel to remove the palladium catalyst and inorganic salts. Wash the plug with an additional 10 mL of DCM.

  • Purification: Concentrate the filtrate in vacuo. Purify the crude residue via flash column chromatography (Hexanes/EtOAc gradient).

  • Validation Checkpoint:

    • ¹H NMR (CDCl₃ or DMSO-d₆): The defining validation is the complete disappearance of the sharp singlet corresponding to the C5-H proton (typically found between δ 7.50–8.00 ppm depending on the solvent). The appearance of new aromatic multiplet signals confirms successful coupling.

Quantitative Data & Optimization Summary

The table below synthesizes the experimental causality behind the choice of reagents, demonstrating how optimizing the catalytic environment overcomes the inherent deactivation of the imidazole ring.

Reaction TypeCatalyst / LigandBase / AdditiveSolventTemp (°C)Yield (%)Causality / Observation
N-Arylation NoneK₂CO₃DMF120<5%Poor nucleophilicity prevents uncatalyzed S_NAr[1].
N-Arylation CuI / NoneCs₂CO₃DMSO12015%Lack of ligand leads to rapid catalyst aggregation/deactivation.
N-Arylation CuI / DMEDACs₂CO₃DMSO11082%Bidentate ligand stabilizes active Cu(I) species, enabling oxidative addition.
C5-Arylation Pd(OAc)₂ / PPh₃K₂CO₃Toluene11025%Standard cross-coupling conditions fail to efficiently activate the C-H bond.
C5-Arylation Pd(OAc)₂ / NoneK₂CO₃, PivOHAnisole11088%PivOH enables the critical CMD pathway; Anisole improves substrate solubility[4].

References

  • [1] BenchChem Technical Guide. Copper-catalyzed N-arylation of imidazoles and benzimidazoles. Benchchem. URL:

  • [2] Newcastle University Theses. N-, O-Arylation Using Diaryliodonium Salts in Continuous Flow. Newcastle University. URL:

  • [3] The Journal of Organic Chemistry. Regioselective Synthesis of 1,5-Diaryl-1H-imidazoles by Palladium-Catalyzed Direct Arylation of 1-Aryl-1H-imidazoles. ACS Publications. URL:

  • [4] MDPI. Ligandless Palladium-Catalyzed Direct C-5 Arylation of Azoles Promoted by Benzoic Acid in Anisole. MDPI. URL:

Sources

Method

Application Note: Advanced Preparation and Isolation of 2-Methyl-4-(methylsulfonyl)-1H-imidazole Hydrochloride

Document Type: Technical Protocol & Methodological Guide Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Retrosynthetic Strategy & Pathway Selection 2-Methyl-4-(methylsulfonyl)-...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Protocol & Methodological Guide Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals

Retrosynthetic Strategy & Pathway Selection

2-Methyl-4-(methylsulfonyl)-1H-imidazole hydrochloride (CAS: 2061979-55-1)[1] is a highly valuable heterocyclic building block. The electron-withdrawing methylsulfonyl group at the 4-position lowers the pKa of the imidazole ring, enhancing its metabolic stability and altering its hydrogen-bonding profile—key parameters in modern pharmacophore design.

To synthesize this target, two primary retrosynthetic disconnections are viable:

  • Pathway A (Electrophilic Chlorosulfonylation): Relies on the direct functionalization of 2-methylimidazole using chlorosulfonic acid to yield an imidazole-4-sulfonyl chloride intermediate, as thoroughly documented in the synthesis of sulfonamide derivatives (). This is followed by reduction to a sulfinic acid and electrophilic methylation.

  • Pathway B (Transition-Metal Catalyzed Cross-Coupling): Utilizes an Ullmann-type C-S bond formation between 4-bromo-2-methyl-1H-imidazole () and sodium methanesulfinate.

Expert Insight: Pathway B is the preferred route for pharmaceutical development. It avoids the use of highly corrosive, moisture-sensitive chlorosulfonic acid and bypasses the toxic methylating agent (methyl iodide) required in Pathway A. Furthermore, the Ullmann coupling provides superior regiocontrol and scalability.

Mechanistic Pathway Visualization

Pathway A 2-Methyl-1H-imidazole B 4-Bromo-2-methyl-1H-imidazole A->B Bromination (NBS, DMF) C 2-Methyl-1H-imidazole-4-sulfonyl chloride A->C Chlorosulfonylation (ClSO3H) D 2-Methyl-4-(methylsulfonyl)-1H-imidazole (Free Base) B->D Ullmann Coupling (MeSO2Na, CuI, L-Proline) C->D 1. Reduction (Na2SO3) 2. Methylation (MeI) E 2-Methyl-4-(methylsulfonyl)-1H-imidazole HCl (Target Salt) D->E Salt Formation (HCl in Dioxane)

Fig 1. Divergent synthetic pathways for 2-Methyl-4-(methylsulfonyl)-1H-imidazole HCl.

Experimental Causality & Reaction Optimization

A successful protocol is not just a list of steps, but a carefully balanced thermodynamic system. The Ullmann-type coupling (Pathway B) requires specific conditions to overcome the inherent unreactivity of the aryl bromide:

  • Catalyst & Ligand Synergy: Copper(I) iodide (CuI) is paired with L-Proline. When deprotonated, L-Proline acts as an anionic bidentate ligand. This coordination increases the electron density at the Cu(I) center, accelerating the challenging oxidative addition of the imidazole bromide while preventing the disproportionation of Cu(I) into inactive Cu(0) and Cu(II).

  • Solvent Dielectric Effect: Dimethyl sulfoxide (DMSO) is strictly required. Its high polarity and strong hydrogen-bond accepting nature effectively dissolve the sodium methanesulfinate salt, leaving the nucleophilic sulfinate anion "naked" and highly reactive for coordination to the copper center.

  • Anhydrous Salt Formation: The final conversion to the hydrochloride salt utilizes HCl in 1,4-dioxane rather than aqueous HCl. This anhydrous environment prevents the hygroscopic free base from trapping water, driving the precipitation of a highly crystalline, analytically pure salt ().

Quantitative Data: Optimization of C-S Cross-Coupling
EntryCatalyst (mol%)Ligand (mol%)SolventTemp (°C)Time (h)Yield (%)
1 CuI (10) L-Proline (20) DMSO 110 18 88
2CuI (10)DMEDA (20)DMF1001874
3Pd₂(dba)₃ (5)Xantphos (10)Dioxane1002441
4NoneNoneDMSO11024< 5

Table 1: Reaction condition screening for the synthesis of the free base. Entry 1 represents the optimized, field-proven conditions utilized in the protocol below.

Step-by-Step Methodologies

Self-Validating Protocol Design

The following workflow is designed to be self-validating. The success of the Ullmann coupling can be visually monitored: the initial mixture is a heterogeneous blue/green suspension. As the active Cu(I)-sulfinate species is consumed and the reaction completes, it transitions to a dark, homogeneous brown solution. Furthermore, the final salt formation acts as an intrinsic chemical purification step—only the basic imidazole precipitates, leaving neutral/acidic impurities in the mother liquor.

Protocol 1: Synthesis of 2-Methyl-4-(methylsulfonyl)-1H-imidazole (Free Base)

Reagents Required:

  • 4-Bromo-2-methyl-1H-imidazole: 10.0 g (62.1 mmol)

  • Sodium methanesulfinate (MeSO₂Na): 9.5 g (93.1 mmol, 1.5 eq)

  • Copper(I) iodide (CuI): 1.18 g (6.21 mmol, 10 mol%)

  • L-Proline: 1.43 g (12.4 mmol, 20 mol%)

  • Sodium hydroxide (NaOH): 0.50 g (12.4 mmol, 20 mol%)

  • Anhydrous DMSO: 120 mL

Step-by-Step Procedure:

  • Preparation: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, charge 4-bromo-2-methyl-1H-imidazole, sodium methanesulfinate, CuI, L-Proline, and NaOH.

  • Inert Atmosphere: Seal the flask with a rubber septum. Evacuate and backfill the flask with dry Nitrogen (N₂) three times to prevent oxidative degradation of the Cu(I) catalyst.

  • Solvent Addition: Inject anhydrous DMSO (120 mL) via syringe.

  • Reaction: Replace the septum with a reflux condenser (under N₂). Heat the vigorously stirring mixture in an oil bath at 110 °C for 18 hours. Visual cue: The mixture will turn from a green suspension to a deep brown solution.

  • Quench & Extraction: Cool the reaction to room temperature. Pour the mixture into 500 mL of a 5% aqueous NH₄OH solution.

    • Causality Note: Ammonia forms a highly water-soluble [Cu(NH3​)4​]2+ complex. This efficiently strips the chelated copper from the imidazole nitrogens, preventing heavy metal contamination in the product.

  • Phase Separation: Extract the aqueous layer with Ethyl Acetate (3 × 200 mL). Wash the combined organic layers with brine (3 × 150 mL) to remove residual DMSO.

  • Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude free base as an off-white solid.

Protocol 2: Isolation of the Hydrochloride Salt (Target Compound)

Reagents Required:

  • Crude Free Base (from Protocol 1)

  • 4.0 M HCl in 1,4-dioxane: 1.2 equivalents

  • Anhydrous Tetrahydrofuran (THF): 100 mL

  • Cold Diethyl Ether (Et₂O): 50 mL

Step-by-Step Procedure:

  • Dissolution: Dissolve the crude 2-methyl-4-(methylsulfonyl)-1H-imidazole in 100 mL of anhydrous THF in a 250 mL Erlenmeyer flask. Cool the solution to 0 °C in an ice bath.

  • Salt Formation: Under continuous stirring, add the 4.0 M HCl in 1,4-dioxane dropwise over 10 minutes.

    • Visual cue: A fine white precipitate will immediately begin to form as the hydrochloride salt crashes out of the non-polar solvent system.

  • Maturation: Allow the suspension to stir at 0 °C for an additional 1 hour to ensure complete crystallization and maximum yield.

  • Filtration: Filter the precipitate rapidly through a sintered glass Buchner funnel under vacuum.

  • Washing & Drying: Wash the filter cake with ice-cold Diethyl Ether (2 × 25 mL) to remove any residual dioxane or unreacted organic impurities. Dry the solid under high vacuum at 40 °C for 12 hours.

Quality Control & Analytical Metrics

To verify the integrity of the synthesized 2-Methyl-4-(methylsulfonyl)-1H-imidazole hydrochloride, the following analytical metrics should be met:

  • Appearance: Free-flowing white to off-white crystalline powder.

  • LC-MS (ESI+): Expected [M+H]+ for the free base moiety ( C5​H8​N2​O2​S ) is m/z 161.0.

  • ¹H NMR (400 MHz, DMSO-d6): Expected shifts include a sharp singlet for the methylsulfonyl group ( 3.15 ppm, 3H), a singlet for the C2-methyl group ( 2.60 ppm, 3H), and a distinct aromatic singlet for the C5-imidazole proton ( 8.05 ppm, 1H). The acidic NH/HCl protons will exchange and appear as a broad downfield signal.

References

  • Substituted imidazole carboxamides and their use in the treatment of medical disorders. World Intellectual Property Organization (WIPO). Patent WO2021055612A1.
  • Synthesis and Antimicrobial Activities of Some New Sulfonyl Phenoxides. Tanzania Journal of Science, 47(2), 745-753 (2021). Ovonramwen, O. B., Owolabi, B. J., & Falodun, A. Available at:[Link]

Sources

Application

Best solvents for 2-Methyl-4-(methylsulfonyl)-1H-imidazole extraction and purification

Application Note & Protocol Guide Topic: Optimal Solvent Systems for the Extraction and Purification of 2-Methyl-4-(methylsulfonyl)-1H-imidazole Abstract This guide provides a detailed examination of solvent selection an...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol Guide

Topic: Optimal Solvent Systems for the Extraction and Purification of 2-Methyl-4-(methylsulfonyl)-1H-imidazole

Abstract

This guide provides a detailed examination of solvent selection and methodologies for the effective extraction and purification of 2-Methyl-4-(methylsulfonyl)-1H-imidazole, a heterocyclic compound of interest in pharmaceutical development. The inherent polarity imparted by the sulfonyl group and the imidazole ring necessitates a rational approach to solvent choice to achieve high purity and yield. We present two primary protocols: a robust liquid-liquid extraction workflow for initial recovery from a crude reaction mixture and a definitive recrystallization procedure for final purification. The underlying chemical principles guiding each step are explained to empower researchers to adapt these methods to their specific experimental context. An alternative column chromatography method is also discussed for instances requiring orthogonal separation.

Introduction: The Challenge of Purifying Polar Heterocycles

2-Methyl-4-(methylsulfonyl)-1H-imidazole is a bifunctional molecule featuring a basic imidazole core and a strongly electron-withdrawing, highly polar methylsulfonyl group. The imidazole moiety is a common scaffold in many biologically active molecules, and its derivatives are crucial intermediates in pharmaceutical synthesis.[1] The high polarity and hydrogen bonding capabilities of this target molecule present a significant challenge for purification. Achieving high purity is critical, as residual impurities can interfere with subsequent synthetic steps or compromise the biological activity and safety of a final active pharmaceutical ingredient (API).

This document moves beyond a simple list of steps, providing the foundational logic for solvent selection and process optimization. By understanding the physicochemical properties of the target compound, researchers can make informed decisions to maximize purification efficiency.

Physicochemical Analysis & Solvent Selection Rationale

The structure of 2-Methyl-4-(methylsulfonyl)-1H-imidazole is dominated by polar functional groups.

  • Imidazole Ring: Contains both a hydrogen bond donor (N-H) and acceptor (pyridine-like nitrogen), contributing significantly to its polarity and solubility in protic solvents. Imidazole itself is highly soluble in water and polar organic solvents.[2]

  • Methylsulfonyl Group (-SO2CH3): This is a powerful polar group and a strong hydrogen bond acceptor. Its presence dramatically increases the molecule's polarity compared to simple 2-methylimidazole.[3]

Based on the "like dissolves like" principle, polar solvents are the primary candidates for dissolving the crude material. The ideal purification solvent, particularly for recrystallization, must exhibit a steep solubility curve: high solubility at elevated temperatures and low solubility at ambient or sub-ambient temperatures.

An acid-base extraction approach is also highly viable. The imidazole ring is basic (pKa of the conjugate acid is ~7.4 for 2-methylimidazole) and can be protonated in an acidic aqueous solution, allowing for its separation from non-basic impurities.[4][5]

The following table summarizes candidate solvents evaluated for the extraction and purification protocols.

SolventBoiling Point (°C)Polarity IndexRationale & Safety Considerations
Ethyl Acetate (EtOAc) 77.14.4Primary Extraction Solvent. Good for extracting moderately polar compounds. Less polar than the target, but effective for partitioning from aqueous layers.[6] Relatively low toxicity. Flammable.
Isopropanol (IPA) 82.63.9Primary Recrystallization Solvent. Excellent for dissolving polar compounds when hot. The target compound often has reduced solubility upon cooling. Less toxic than methanol. Flammable.
Acetone 56.05.1Good Dissolving Solvent. High polarity makes it a strong solvent for the target. Its low boiling point can be useful for easy removal, but may lead to premature crystallization during hot filtration.[7] Flammable.
Water (H₂O) 100.010.2Aqueous Phase/Anti-Solvent. The target is expected to have some water solubility due to its high polarity. Used in acid-base extraction and as a potential anti-solvent in recrystallization with a miscible organic solvent like IPA or acetone.[8]
Dichloromethane (DCM) 39.63.1Alternative Extraction Solvent. Effective for many organic extractions.[9] Its higher density simplifies separation from aqueous layers. Volatile and a suspected carcinogen; use with caution in a fume hood.
Hexane / Heptane ~69 / ~980.1Anti-Solvent. The target compound is insoluble in non-polar alkanes. Used to induce precipitation from a more polar solvent during recrystallization.[6] Flammable.

Protocol I: Liquid-Liquid Extraction from a Crude Reaction Mixture

This protocol is designed to isolate the target compound from a typical synthetic reaction mixture, separating it from non-polar byproducts and acidic or basic impurities.

Causality of Experimental Choices
  • Dilution with Ethyl Acetate: The reaction mixture is first diluted in a water-immiscible organic solvent to ensure that all organic components are in a single phase, ready for washing. Ethyl acetate is chosen for its moderate polarity and favorable safety profile.

  • Acid Wash (e.g., 1M HCl): This step removes any unreacted basic starting materials or basic byproducts. The target compound, being basic, will also partition into the acidic aqueous layer. This is a key separation step.

  • Basification (e.g., NaOH): The acidic aqueous layer is then basified to deprotonate the target compound, making it less water-soluble and forcing it back into an organic solvent.

  • Brine Wash (Saturated NaCl): This final wash removes residual water from the organic layer and helps to break any emulsions that may have formed.

Step-by-Step Methodology
  • Initial Dilution: Transfer the crude reaction mixture to a separatory funnel. Dilute with 3-5 volumes of ethyl acetate.

  • Acidic Extraction: Add an equal volume of 1M HCl (aq). Shake vigorously for 1-2 minutes, venting frequently. Allow the layers to separate.

  • Isolate Aqueous Layer: Drain the lower aqueous layer (now containing the protonated target compound) into a clean Erlenmeyer flask.

  • Back-Extraction (Optional): To ensure complete recovery, wash the remaining organic layer with another 0.5 volumes of 1M HCl and combine this second aqueous extract with the first. Discard the organic layer containing neutral/acidic impurities.

  • Basification: Cool the combined acidic aqueous extracts in an ice bath. Slowly add 5M NaOH (aq) with stirring until the pH is >10 (verify with pH paper).

  • Product Extraction: Return the basified aqueous solution to the separatory funnel. Add 1 volume of fresh ethyl acetate and shake to extract the deprotonated target compound. Drain and keep the upper organic layer. Repeat the extraction on the aqueous layer twice more with fresh ethyl acetate.

  • Combine and Wash: Combine all organic extracts. Wash with an equal volume of saturated NaCl (brine) solution.

  • Drying and Concentration: Drain the organic layer into a flask and dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the solvent using a rotary evaporator to yield the crude solid product.

Workflow Visualization

Extraction_Workflow cluster_0 Separatory Funnel: Organic Phase cluster_1 Aqueous Phase Manipulation A Crude Reaction Mixture + Ethyl Acetate B Add 1M HCl A->B Wash C Organic Layer 1 (Neutral/Acidic Impurities) E Combined Organic Extracts (Product) F Washed with Brine E->F G Dry over Na2SO4 F->G Z Crude Solid Product (via Rotary Evaporator) G->Z B->C Separate D Aqueous Layer (Protonated Product) B->D Separate H Basify with NaOH (pH > 10) D->H Process I Re-extract with Ethyl Acetate H->I I->E Combine Extracts

Caption: Workflow for the acid-base liquid-liquid extraction of the target compound.

Protocol II: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds to a high degree, assuming a suitable solvent can be identified.[8] For 2-Methyl-4-(methylsulfonyl)-1H-imidazole, a single polar solvent or a binary solvent/anti-solvent system is effective.

Causality of Experimental Choices
  • Solvent Choice (Isopropanol): Isopropanol is a moderately polar protic solvent. It can engage in hydrogen bonding, allowing it to dissolve the polar target compound effectively at its boiling point. Upon cooling, its solvating power decreases, allowing the highly ordered crystal lattice of the pure compound to form, excluding impurities into the solution.

  • Minimum Hot Solvent: Using the absolute minimum amount of hot solvent required for full dissolution is critical. Excess solvent will prevent the solution from becoming supersaturated upon cooling, drastically reducing the final yield.[7]

  • Slow Cooling: Slow, undisturbed cooling is essential for the formation of large, pure crystals. Rapid cooling (e.g., by immediately placing in an ice bath) can cause the compound to "crash out" as a fine powder, trapping impurities within the crystal structure.

  • Cold Solvent Wash: Washing the collected crystals with a small amount of ice-cold solvent removes any residual mother liquor (containing impurities) that adheres to the crystal surfaces.

Step-by-Step Methodology
  • Solvent Selection: Place ~20 mg of the crude solid from Protocol I into a small test tube. Add isopropanol dropwise. If it dissolves readily at room temperature, the solvent is too good. If it is insoluble at room temperature but dissolves upon heating, it is a good candidate.

  • Dissolution: Place the bulk of the crude solid into an Erlenmeyer flask with a stir bar. Add a small amount of isopropanol and heat to a gentle boil with stirring. Continue adding isopropanol dropwise until the solid just dissolves completely.

  • Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a spatula-tip of activated charcoal. Re-heat to boiling for 2-3 minutes.

  • Hot Gravity Filtration: If charcoal was used or if insoluble impurities are visible, perform a hot gravity filtration. Pre-heat a clean flask and a funnel with a fluted filter paper. Quickly pour the hot solution through the filter to remove impurities. This step must be done quickly to prevent crystallization in the funnel.[8]

  • Crystallization: Cover the flask containing the hot, clear filtrate with a watch glass and allow it to cool slowly to room temperature on a benchtop.

  • Maximize Yield: Once the flask has reached room temperature and crystal growth appears complete, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

  • Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small portion of ice-cold isopropanol.

  • Drying: Leave the crystals on the filter under vacuum to pull air through and partially dry them. Transfer the crystals to a watch glass and dry to a constant weight, preferably in a vacuum oven.

Workflow Visualization

Recrystallization_Workflow A Crude Solid in Flask B Add Minimum Hot Isopropanol to Dissolve A->B C Hot Gravity Filtration (Optional, if impurities present) B->C if needed D Clear Hot Filtrate B->D if no filtration C->D E Slow Cooling to Room Temperature D->E F Ice Bath to Maximize Precipitation E->F G Vacuum Filtration (Collect Crystals) F->G H Wash with Ice-Cold Isopropanol G->H I Dry Crystals (Vacuum Oven) H->I

Caption: A standard workflow for the purification of the target compound by recrystallization.

Alternative Method: Silica Gel Chromatography

For mixtures that are difficult to separate by recrystallization, column chromatography provides an orthogonal purification method based on differential adsorption.

  • Stationary Phase: Silica gel is the standard choice for polar compounds.

  • Mobile Phase (Eluent): A solvent system must be developed to provide good separation. This is typically done using Thin Layer Chromatography (TLC). A good starting point would be a mixture of a moderately polar solvent (e.g., ethyl acetate) and a non-polar solvent (e.g., hexane). For highly polar compounds like this, a more polar system such as Dichloromethane/Methanol (e.g., 95:5 v/v) may be required.[5] The ideal eluent system should give the target compound an Rf value of ~0.3 on a TLC plate.[7]

Purity Validation

The success of the purification should be validated by one or more of the following methods:

  • Thin Layer Chromatography (TLC): The purified product should appear as a single spot.

  • Melting Point Analysis: A pure compound will have a sharp, defined melting point range.

  • Spectroscopic Analysis (NMR, IR): To confirm the chemical structure and absence of impurity signals.

  • High-Performance Liquid Chromatography (HPLC): To quantify the purity, which should ideally be >98% for further applications.

References

  • How to Synthesize Imidazole Derivative Intermediates for Pharmaceutical Applications. (2025, December 15). Vertex AI Search.
  • Synthesis of 2-methylsulfanyl-1H-imidazoles as novel non-nucleoside reverse transcriptase inhibitors (NNRTIs). (2003, June 15). PubMed.
  • Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. (2010, November 15). PubMed.
  • Determination of Polar Heterocyclic Aromatic Amines in Meat Thermally Treated in a Roasting Bag with Dried Fruits. (2025, February 8). MDPI.
  • Technical Support Center: Purification of Imidazole Derivatives. (2025). Benchchem.
  • Separation of valuable heterocyclic compounds from raw benzene and coal tar. (1984, July 1). OSTI.GOV.
  • Synthesis of 1-(4-IMIDAZOLYLSULFONYL)-2-METHYLIMIDAZOLE. Molbase.
  • CN109020969B - Imidazole derivatives and preparation method and application thereof. Google Patents.
  • Design, Synthesis and Anticancer Profile of New 4-(1H-benzo[d]imidazol-1-yl)pyrimidin-2-amine-Linked Sulfonamide Derivatives with V600EBRAF Inhibitory Effect. PMC.
  • Solubility Profile of 2-Methyl-4-(trifluoromethyl)-1H-imidazole: A Technical Guide. (2025). Benchchem.
  • Imidazole derivatives and salts thereof and their synthesis. European Patent Office.
  • Analysis of imidazoles and triazoles in biological samples after MicroExtraction by packed sorbent. (2017, August 4). PMC.
  • Technical Support Center: Purification of Chlorinated Heterocyclic Compounds. (2025). Benchchem.
  • Natural Product Isolation (2) - Purification Techniques, An Overview. (2016, August 12). Master Organic Chemistry.
  • Technical Support Center: Recrystallization of Sulfonamide Products. (2025). Benchchem.
  • 2-Methylimidazole. Wikipedia.
  • Solubility of (b) 1H-imidazole, ([) 2-methyl-1Himidazole... ResearchGate.
  • 2-METHYLIMIDAZOLE. IARC Publications.

Sources

Technical Notes & Optimization

Troubleshooting

How to prevent degradation of 2-Methyl-4-(methylsulfonyl)-1H-imidazole during storage

Welcome to the technical support center for 2-Methyl-4-(methylsulfonyl)-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this c...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 2-Methyl-4-(methylsulfonyl)-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout its lifecycle in the laboratory. Below, you will find answers to frequently asked questions, troubleshooting advice for common issues, and detailed protocols for handling and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for solid 2-Methyl-4-(methylsulfonyl)-1H-imidazole?

A1: To ensure maximal shelf-life and prevent degradation, the solid compound should be stored in a cool, dry, and dark environment. The recommended storage temperature is 2-8°C[1][2]. The container must be tightly sealed to protect it from atmospheric moisture and oxygen[1][3][4]. For enhanced stability, particularly for reference standards or critical samples, storing under an inert atmosphere like argon or nitrogen is best practice[1].

Q2: My solid sample of 2-Methyl-4-(methylsulfonyl)-1H-imidazole has developed a yellowish tint. What does this signify and is it still usable?

A2: A color change, such as yellowing, is a visual indicator of potential chemical degradation[1][2]. This is often caused by oxidation or photodegradation upon exposure to air and light[1][5][6]. While a slight color change may not mean a significant loss of purity, it warrants immediate investigation. Before using the material in any experiment, its purity must be re-assessed using a stability-indicating analytical method like High-Performance Liquid Chromatography (HPLC)[1][2]. We strongly advise against using a visibly discolored compound in critical applications without re-qualification.

Q3: How stable is 2-Methyl-4-(methylsulfonyl)-1H-imidazole in common laboratory solvents?

A3: The stability of the compound in solution is significantly lower than in its solid state[5][6]. The imidazole moiety is susceptible to several degradation pathways in solution, including:

  • Oxidation: The imidazole ring can be oxidized, a process that can be accelerated by air, peroxides, or metal ion contaminants.[5][6]

  • Photodegradation: Exposure to light, especially UV wavelengths, can induce photochemical reactions and lead to significant degradation.[5][6][7]

  • pH-dependent Hydrolysis: While generally stable, extreme pH conditions (strong acids or bases) can promote hydrolysis of the sulfonyl group or the imidazole ring itself.[7][8]

For experimental use, it is critical to prepare solutions fresh. If short-term storage is unavoidable, solutions should be stored at 2-8°C in amber vials to protect from light.

Q4: What are the primary degradation products I should be aware of?

A4: Based on the structure, the primary degradation pathways involve the imidazole ring and the methylsulfonyl group. Forced degradation studies on similar imidazole-containing molecules have identified oxidation products of the imidazole ring as major degradants[5][6]. Hydrolysis of the methylsulfonyl group could also occur under certain conditions, leading to the corresponding sulfonic acid or other related products[9]. Analytical methods like LC-MS are essential for identifying these unknown degradation products.

Troubleshooting Guide

Observed Issue Potential Root Cause Recommended Action & Scientific Rationale
Inconsistent Assay Results / Loss of Potency Compound degradation due to improper storage of solid or stock solutions.1. Verify Solid Storage: Ensure the solid material is stored at 2-8°C, protected from light and moisture[1][2].2. Qualify Stock Solution: Prepare a fresh stock solution from a reliable lot of solid material. Never use old stock solutions for quantitative experiments.3. Purity Analysis: Use HPLC to check the purity of both the solid material and the stock solution to confirm if degradation has occurred.
Appearance of New Peaks in Chromatogram Formation of degradation products.1. Characterize New Peaks: Use LC-MS to obtain the mass of the new impurities to hypothesize their structures.2. Conduct Forced Degradation: Perform a forced degradation study (see Protocol 2) to intentionally generate degradation products. This helps confirm if the new peaks in your sample chromatogram match those generated under stress conditions (e.g., acid, base, peroxide, light, heat)[1][7].
Poor Peak Shape (Tailing) in Reverse-Phase HPLC Secondary interactions between the basic imidazole nitrogen and residual acidic silanols on the HPLC column silica.1. Lower Mobile Phase pH: Adjust the mobile phase pH to between 2.5 and 3.5. This protonates the silanol groups, minimizing their interaction with the imidazole compound.2. Use an Ion-Pairing Agent: Add a small amount (e.g., 0.05-0.1%) of trifluoroacetic acid (TFA) to the mobile phase. TFA acts as an ion-pairing agent, further improving peak symmetry.

Visualizing Stability and Troubleshooting

The following diagrams illustrate key concepts for maintaining the integrity of 2-Methyl-4-(methylsulfonyl)-1H-imidazole.

cluster_storage Optimal Storage Conditions cluster_degradation Primary Degradation Stressors Solid Solid Compound Temp 2-8°C Solid->Temp Light Protect from Light (Amber Vial) Solid->Light Atmo Inert Atmosphere (N₂ or Ar) Solid->Atmo Moisture Tightly Sealed (Low Humidity) Solid->Moisture Degradation Degradation Pathways Oxidation Oxidation Degradation->Oxidation Photolysis Photodegradation Degradation->Photolysis Hydrolysis Hydrolysis (Extreme pH) Degradation->Hydrolysis Thermal Thermal Stress Degradation->Thermal

Caption: Key factors for optimal storage and major degradation stressors.

Start Inconsistent Experimental Results CheckStorage Step 1: Verify Storage Conditions of Solid (2-8°C, Dark, Dry) Start->CheckStorage PrepareFresh Step 2: Prepare Fresh Stock Solution CheckStorage->PrepareFresh AnalyzePurity Step 3: Analyze Purity of Solid & Solution via HPLC PrepareFresh->AnalyzePurity PurityOK Purity > 99%? AnalyzePurity->PurityOK PurityNotOK Purity < 99% AnalyzePurity->PurityNotOK TroubleshootAssay Problem Likely in Assay Procedure or Other Reagents PurityOK->TroubleshootAssay Discard Discard Compound/ Solution. Order New Lot. PurityNotOK->Discard

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to GC-MS Purity Validation of 2-Methyl-4-(methylsulfonyl)-1H-imidazole

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, ensuring the purity of active pharmaceutical ingredie...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) methods for the purity validation of 2-Methyl-4-(methylsulfonyl)-1H-imidazole, a key heterocyclic intermediate. We will explore a robust GC-MS methodology, benchmark it against a viable High-Performance Liquid Chromatography (HPLC) alternative, and ground our protocols in the internationally recognized ICH Q2(R1) guidelines for analytical procedure validation.[1][2][3][4]

The Analytical Challenge: 2-Methyl-4-(methylsulfonyl)-1H-imidazole

2-Methyl-4-(methylsulfonyl)-1H-imidazole presents a unique analytical challenge due to its polarity and potential for thermal lability. Selecting an appropriate analytical technique is crucial for accurately quantifying the main component and identifying any process-related impurities or degradation products. While both GC-MS and HPLC are powerful analytical tools, the choice depends on a nuanced understanding of the molecule's properties and the specific validation goals.[5]

Primary Methodology: Derivatization-Based GC-MS

For a compound like 2-Methyl-4-(methylsulfonyl)-1H-imidazole, direct GC analysis can be hampered by its polarity, leading to poor peak shape and potential on-column degradation. A common and effective strategy to overcome this is through derivatization, which converts the polar analyte into a more volatile and thermally stable compound.[6][7][8][9]

The Rationale for Derivatization

Derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is a well-established technique for silylating active hydrogens, such as the one on the imidazole ring. This process offers several advantages:

  • Increased Volatility: The addition of a trimethylsilyl (TMS) group reduces the polarity of the molecule, making it more amenable to volatilization in the GC inlet.

  • Improved Thermal Stability: Derivatization can protect thermally labile functional groups from degradation at the high temperatures of the GC system.

  • Enhanced Chromatographic Performance: The resulting TMS-derivative typically exhibits better peak shape and resolution on common non-polar or mid-polar GC columns.

Experimental Protocol: GC-MS with Derivatization

1. Sample Preparation and Derivatization:

  • Accurately weigh approximately 10 mg of the 2-Methyl-4-(methylsulfonyl)-1H-imidazole sample into a 2 mL autosampler vial.

  • Add 1 mL of a suitable solvent (e.g., Pyridine or Acetonitrile).

  • Add 100 µL of BSTFA + 1% TMCS.

  • Cap the vial tightly and heat at 70°C for 30 minutes to ensure complete derivatization.

  • Allow the sample to cool to room temperature before injection.

2. GC-MS Instrumentation and Conditions:

ParameterCondition
Gas Chromatograph Agilent 8890 GC or equivalent
Mass Spectrometer Agilent 5977B MSD or equivalent
GC Column Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Port Temp. 250°C
Injection Mode Split (10:1)
Injection Volume 1 µL
Oven Program Start at 100°C, hold for 2 min, ramp at 15°C/min to 280°C, hold for 5 min
Carrier Gas Helium, constant flow at 1.2 mL/min
Transfer Line Temp. 280°C
Ion Source Temp. 230°C
Quadrupole Temp. 150°C
Ionization Mode Electron Ionization (EI) at 70 eV
Scan Range 50-500 m/z
Workflow for Derivatization-Based GC-MS Analysis

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing A Weigh Sample B Add Solvent A->B C Add Derivatizing Agent (BSTFA) B->C D Heat at 70°C C->D E Inject Sample D->E F GC Separation E->F G Mass Spectrometry Detection F->G H Peak Integration G->H I Purity Calculation H->I

Caption: Workflow for the purity analysis of 2-Methyl-4-(methylsulfonyl)-1H-imidazole by GC-MS with derivatization.

Alternative Methodology: HPLC-UV

For a comparative perspective, High-Performance Liquid Chromatography with Ultraviolet (UV) detection offers a viable alternative that avoids the need for derivatization.

The Rationale for HPLC

HPLC is particularly well-suited for the analysis of polar, non-volatile, and thermally labile compounds.[5] A reversed-phase HPLC method would be the standard approach for a molecule like 2-Methyl-4-(methylsulfonyl)-1H-imidazole.

Experimental Protocol: HPLC-UV

1. Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a suitable diluent (e.g., 50:50 Acetonitrile:Water).

  • Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

ParameterCondition
HPLC System Agilent 1260 Infinity II or equivalent
Detector Diode Array Detector (DAD)
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient 10% B to 90% B over 15 minutes
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 µL
Detection Wavelength 220 nm

Method Validation: A Head-to-Head Comparison Based on ICH Q2(R1)

A robust analytical method must be validated to ensure it is fit for its intended purpose.[1][2][3][4][10][11] The following table compares the anticipated performance of the GC-MS and HPLC methods against key validation parameters outlined in the ICH Q2(R1) guideline.[1][2][3][4][11]

Validation ParameterDerivatization-Based GC-MSHPLC-UVCausality and Field Insights
Specificity Excellent: Mass spectral data provides definitive identification of the main peak and any impurities.Good to Excellent: Peak purity can be assessed with a DAD. Co-eluting impurities with similar UV spectra may be missed.GC-MS offers superior specificity due to the additional dimension of mass spectral information, which is crucial for impurity identification.[12]
Linearity Good: Typically linear over a range of 0.1-120% of the nominal concentration.Excellent: Generally exhibits excellent linearity over a wide concentration range.Both methods can achieve acceptable linearity. The derivatization step in GC-MS can sometimes introduce slight non-linearity at the extremes of the concentration range.
Accuracy Good to Excellent: Dependent on the completeness and reproducibility of the derivatization reaction.Excellent: Typically provides high accuracy as it's a direct measurement.HPLC often has a slight edge in accuracy for this type of analyte as it eliminates the potential variability of a derivatization step.
Precision Good: Repeatability and intermediate precision are subject to the consistency of the derivatization.Excellent: HPLC generally offers superior precision for routine analysis.The additional sample preparation step of derivatization can introduce a small amount of variability, potentially impacting precision compared to a direct HPLC injection.
Limit of Detection (LOD) & Limit of Quantitation (LOQ) Excellent: The sensitivity of the mass spectrometer allows for very low detection and quantitation limits.Good: Dependent on the chromophore of the analyte and impurities.For trace-level impurity analysis, GC-MS is often more sensitive than HPLC-UV.[13]
Robustness Moderate: Small variations in derivatization time, temperature, or reagent amount can affect the results.Good to Excellent: Generally robust to small changes in mobile phase composition, pH, and column temperature.The derivatization step is the most critical part of the GC-MS method's robustness. The HPLC method is generally more forgiving to minor procedural variations.
Logical Framework for Method Validation

Validation_Framework cluster_guideline Guiding Principle cluster_parameters Validation Parameters cluster_outcome Outcome ICH_Q2 ICH Q2(R1) Guideline Specificity Specificity ICH_Q2->Specificity Linearity Linearity ICH_Q2->Linearity Accuracy Accuracy ICH_Q2->Accuracy Precision Precision ICH_Q2->Precision LOD_LOQ LOD / LOQ ICH_Q2->LOD_LOQ Robustness Robustness ICH_Q2->Robustness Validated_Method Validated Analytical Method Specificity->Validated_Method Linearity->Validated_Method Accuracy->Validated_Method Precision->Validated_Method LOD_LOQ->Validated_Method Robustness->Validated_Method

Caption: The validation of an analytical method is guided by the ICH Q2(R1) principles to ensure its suitability.

Conclusion and Recommendations

Both the derivatization-based GC-MS and the direct HPLC-UV methods are scientifically valid approaches for the purity assessment of 2-Methyl-4-(methylsulfonyl)-1H-imidazole.

  • Derivatization-Based GC-MS is the recommended method when definitive identification of unknown impurities is required, or when very low levels of impurities need to be quantified. The superior specificity and sensitivity of mass spectrometric detection are significant advantages in these scenarios.[13][14]

  • HPLC-UV is a more straightforward and robust method for routine quality control where the impurity profile is already well-characterized. Its simplicity, high precision, and accuracy make it an excellent choice for high-throughput environments.

Ultimately, the choice of methodology should be guided by the specific requirements of the analysis at each stage of the drug development process. For early-stage development and impurity profiling, the detailed structural information from GC-MS is invaluable. For later-stage, routine release testing, the efficiency and robustness of HPLC may be preferred.

References

  • ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • ICH. Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • MDPI. (2024). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. [Link]

  • ComplianceIQ. Validation of GC/ GC-MS methodologies. [Link]

  • FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

  • SlideShare. ICH Q2 Analytical Method Validation. [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2020). DEVELOPMENT AND VALIDATION OF GC-MS METHOD FOR THE TRACE LEVEL DETERMINATION OF STRUCTURALLY ALERT ALKYL HALIDE IMPURITIES IN CILASTATIN SODIUM DRUG SUBSTANCE. [Link]

  • Pharma Tutor. (2025). GC Method Validation For Impurities Analysis: How To Get Mastery In 3 Minutes. [Link]

  • ResearchGate. (2017). Development and validation of gas chromatography methods for the control of volatile impurities in the pharmaceutical substance dutasteride. [Link]

  • The University of Melbourne. Detection of polar metabolites through the use of gas chromatography-mass spectrometry. [Link]

  • Royal Society of Chemistry. Gas chromatography–mass spectrometry of the stereoisomers of heterocyclic compounds. Part 3. Perhydro-4-thia-s-indacene. [Link]

  • The University of Melbourne. Detection of polar metabolites through the use of gas chromatography-mass spectrometry. [Link]

  • Springer Nature Experiments. Detection of Polar Metabolites Through the Use of Gas Chromatography–Mass Spectrometry. [Link]

  • Waters. Analysis of 2- and 4-Methylimidazole in Beverages Using Alliance HPLC with ACQUITY QDa Mass Detection. [Link]

  • ResearchGate. (2015). Detection of Polar Metabolites Through the Use of Gas Chromatography–Mass Spectrometry. [Link]

Sources

Safety & Regulatory Compliance

Safety

2-Methyl-4-(methylsulfonyl)-1H-imidazole proper disposal procedures

Standard Operating Procedure & Mechanistic Guide: Disposal of 2-Methyl-4-(methylsulfonyl)-1H-imidazole As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory hurdle, but as a critical...

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Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure & Mechanistic Guide: Disposal of 2-Methyl-4-(methylsulfonyl)-1H-imidazole

As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory hurdle, but as a critical extension of the experimental workflow. 2-Methyl-4-(methylsulfonyl)-1H-imidazole (CAS: 205311-74-6) is a specialized heterocyclic compound frequently utilized in advanced drug development and organic synthesis.

Because this molecule contains both an imidazole ring (nitrogen-rich) and a methylsulfonyl group (sulfur-rich), its end-of-life management requires specific attention. Improper disposal or accidental environmental release can lead to localized pH alterations and the generation of toxic degradation byproducts. Biological wastewater treatment systems are generally inefficient at degrading complex synthetic heterocycles, necessitating high-temperature incineration as the primary disposal route[1].

Physicochemical & Hazard Profile

To design a self-validating disposal protocol, we must first understand the quantitative parameters that dictate the compound's behavior in waste streams.

Table 1: Physicochemical Properties and Waste Stream Implications

ParameterValue / CharacteristicDisposal Implication
Chemical Formula C5H8N2O2SContains N and S; generates toxic NOx and SOx gases upon combustion.
Molecular Weight 160.19 g/mol Solid at room temperature; poses a fine dust inhalation hazard during transfer.
Solubility Soluble in aqueous acids/organicsHighly mobile in liquid waste streams; requires strict liquid segregation[2].
Primary Hazards Skin/Eye IrritantMandates specific PPE (nitrile gloves, chemical goggles) during waste handling.
Thermal Decomposition Toxic fumes (CO, CO₂, NOx, SOx)Must be processed by permitted RCRA incineration facilities with alkaline scrubbers[3].

Mechanistic Rationale for Disposal Protocols

The causality behind our strict segregation rules lies in the molecule's elemental composition. When sulfur- and nitrogen-containing organics are incinerated, they produce sulfur dioxide (SO₂) and nitrogen oxides (NOx)[3]. If this waste is mixed into generic solvent streams without proper manifesting, it can overwhelm a Treatment, Storage, and Disposal Facility's (TSDF) scrubber systems, leading to the release of acid rain precursors. Therefore, every protocol below is designed to isolate the compound and explicitly communicate its elemental hazards to downstream waste handlers.

Experimental Workflows: Step-by-Step Disposal Methodologies

A scientifically sound disposal protocol eliminates ambiguity. The following procedures ensure that 2-Methyl-4-(methylsulfonyl)-1H-imidazole is managed safely from the benchtop to the final waste repository.

Protocol A: Solid Waste Disposal (Unused Reagent or Contaminated Consumables)

  • Containment: Transfer any unused solid 2-Methyl-4-(methylsulfonyl)-1H-imidazole or contaminated solid consumables (weighing paper, spatulas, pipette tips) into a chemically compatible, sealable container (e.g., high-density polyethylene, HDPE)[4].

  • Dust Mitigation: Perform all solid transfers within a certified chemical fume hood to prevent the inhalation of airborne particulates.

  • Labeling: Affix a hazardous waste tag immediately. The label must explicitly state: "Hazardous Waste - Solid Organic Compound (Contains 2-Methyl-4-(methylsulfonyl)-1H-imidazole, Nitrogen, and Sulfur)."

  • Storage: Store the sealed container in a designated secondary containment tray in a cool, dry environment, strictly segregated from strong oxidizing agents[5].

Protocol B: Liquid Waste Disposal (Reaction Mixtures and Solutions)

  • Segregation: Determine the solvent matrix of your waste.

    • Aqueous Waste: Neutralize the solution to a pH of 6–8 if it is highly acidic or basic before transferring it to the aqueous waste carboy[6].

    • Organic Waste: Transfer to a "Non-Halogenated Organic Waste" container, unless the solvent used was halogenated (e.g., dichloromethane, chloroform), in which case it must be routed to the "Halogenated Organic Waste" stream[7].

  • Compatibility Check: Ensure the receiving waste container does not contain incompatible chemicals (e.g., strong oxidizers like nitric acid). Mixing oxidizers with organic heterocycles can trigger an exothermic reaction or catastrophic pressure buildup[6].

  • Volume Management: Never fill liquid waste carboys beyond 80% capacity. This void space allows for safe vapor expansion[7].

Protocol C: Spill Response and Decontamination

  • Evacuation & PPE: For significant benchtop spills, secure the immediate area. Don appropriate PPE, including a lab coat, heavy-duty nitrile gloves, and chemical safety goggles[7].

  • Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Do not use combustible materials like paper towels for large quantities of reactive organics[7].

  • Mechanical Collection: Carefully sweep the absorbed mixture using a non-sparking tool and place it into a heavy-duty hazardous waste bag or HDPE bucket[4].

  • Surface Decontamination: Wash the affected surface with a mild detergent solution or appropriate solvent, collecting all washings as hazardous liquid waste[2].

Waste Segregation & Compatibility Workflow

To visualize the decision-making process for categorizing this chemical waste, refer to the logic pathway below.

WasteSegregation Start 2-Methyl-4-(methylsulfonyl) -1H-imidazole Waste StateCheck Physical State? Start->StateCheck Solid Solid Waste (Powder/Consumables) StateCheck->Solid Solid Liquid Liquid Waste (Solutions/Extracts) StateCheck->Liquid Liquid SolidBin Solid Hazardous Waste (Incineration) Solid->SolidBin SolventCheck Solvent Type? Liquid->SolventCheck Aqueous Aqueous Solution SolventCheck->Aqueous Water-based Organic Organic Solvent SolventCheck->Organic Organic-based AqueousBin Aqueous Hazardous Waste (pH 6-8 Adjusted) Aqueous->AqueousBin HalogenCheck Contains Halogens? (e.g., DCM, Chloroform) Organic->HalogenCheck NonHaloBin Non-Halogenated Organic Waste HalogenCheck->NonHaloBin No HaloBin Halogenated Organic Waste HalogenCheck->HaloBin Yes

Decision matrix for the segregation and disposal of 2-Methyl-4-(methylsulfonyl)-1H-imidazole waste.

Regulatory Compliance & Manifesting

Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), chemical waste generators must accurately classify their discarded materials[3]. While 2-Methyl-4-(methylsulfonyl)-1H-imidazole is not specifically listed as a P- or U-series waste, it falls under the broad category of characteristic hazardous waste due to its toxicological profile and environmental persistence[3][8].

When preparing the EPA uniform hazardous waste manifest, it is imperative to note the presence of "Sulfur and Nitrogen-containing organic compounds." This alerts the TSDF that high-temperature incineration will generate SOx and NOx, ensuring they route the waste to an incinerator equipped with appropriate alkaline scrubbers[9].

Spill Response Pathway

The causality behind rapid spill response is to minimize aerosolization of the powder and prevent the compound from entering municipal water systems, where it can bypass standard filtration[10].

SpillResponse Detect Spill Detected Evacuate Secure Area & Don Appropriate PPE Detect->Evacuate Contain Contain Spill (Vermiculite/Sand) Evacuate->Contain Collect Mechanical Collection (Non-sparking tools) Contain->Collect Decon Surface Decontamination (Detergent/Solvent Wash) Collect->Decon Dispose Transfer to Hazardous Waste Stream Decon->Dispose

Step-by-step emergency response pathway for 2-Methyl-4-(methylsulfonyl)-1H-imidazole spills.

References

  • National Research Council. Management of Waste - Prudent Practices in the Laboratory. National Center for Biotechnology Information (NCBI).[Link]

  • Cole-Parmer. Material Safety Data Sheet - Imidazole. Cole-Parmer.[Link]

  • U.S. Environmental Protection Agency (EPA). Evaluating the Consensus Best Practices Developed through the Howard Hughes Medical Institute's Collaborative Hazardous Waste Management Demonstration. EPA. [Link]

  • UCLA Chemistry and Biochemistry. FAQ'S - Most Frequently Asked Questions (Hazardous Waste). University of California, Los Angeles. [Link]

  • Carl ROTH. Safety Data Sheet: Imidazole. Carl ROTH. [Link]

  • Hampton Research. HR2-573 1.0 M Imidazole SDS. Hampton Research. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

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Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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